4-(2-Ethyl-6-methylphenyl)-5-methylmorpholin-3-one

Specification

• CAS No.: 120375-14-6
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 4-(2-ethyl-6-methylphenyl)-5-methylmorpholin-3-one
• Standard InChI: InChI=1S/C14H19NO2/c1-4-12-7-5-6-10(2)14(12)15-11(3)8-17-9-13(15)16/h5-7,11H,4,8-9H2,1-3H3
• Standard InChI Key: DVBDYPDVNRJKNJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1N2C(COCC2=O)C)C
• Canonical SMILES: CCC1=CC=CC(=C1N2C(COCC2=O)C)C

Introduction

4-(2-Ethyl-6-methylphenyl)-5-methylmorpholin-3-one, also known as metolachlor morpholinone, is a compound belonging to the class of morpholines. It is specifically a morpholin-3-one substituted by a 2-ethyl-6-methylphenyl group at position 4 and a methyl group at position 5. This compound is recognized as a metabolite of metolachlor, an herbicide commonly used in agriculture.

Synthesis and Uses

While specific synthesis methods for this compound are not widely detailed in available literature, it can be inferred that its production involves transformations from metolachlor or similar compounds through environmental or metabolic processes.

Environmental Role

As a transformation product of metolachlor, it plays a role in environmental degradation pathways. Metolachlor itself is used primarily as an herbicide in agriculture. The transformation into this morpholinone derivative indicates how agricultural chemicals can break down into various forms over time.

Marine Xenobiotic Metabolite

It acts as a marine xenobiotic metabolite, indicating its presence and potential impact on marine ecosystems following environmental degradation processes.

Research Findings

Research on this compound primarily focuses on its origin from metolachlor rather than standalone studies on its properties or applications.

Agrochemical Transformations

Metolachlor undergoes various transformations under different conditions, leading to compounds like metolachlor morpholinone. These transformations highlight how agrochemicals can evolve over time due to environmental factors.